Cas no 3445-76-9 (3H-1,2-Dithiole-3-thione,5-phenyl-)
3445-76-9 structure
Product Name:3H-1,2-Dithiole-3-thione,5-phenyl-
3H-1,2-Dithiole-3-thione,5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2-Dithiole-3-thione,5-phenyl-
- 5-phenyldithiole-3-thione
- 5-phenyl-1,2-dithiole-3-thione
- KBR7H7H8Z5
- HMS1531A02
- 5-Phenyl-3H-1,2-dithiole-3-thione #
- NSC185350
- DTXSID30188022
- Maybridge4_003522
- 5-Phenyl-3H-1,2-dithiole-3-thione
- 3H-1,2-Dithiole-3-thione, 5-phenyl-
- 3445-76-9
- SCHEMBL596141
- NSC160617
- BRD-K43055582-001-01-2
- UNII-KBR7H7H8Z5
- NSC 185350
- NSC-185350
- NSC-160617
- CCG-253047
- CHEMBL181190
- 5-Phenyl-[1,2]dithiole-3-thione
- CS-0110126
- NSC 160617
- 5-phenyl-1,2-dithiol-3-thione
- AKOS000279677
-
- Inchi: 1S/C9H6S3/c10-9-6-8(11-12-9)7-4-2-1-3-5-7/h1-6H
- InChI Key: NYJHOCZVKHRRLG-UHFFFAOYSA-N
- SMILES: S1C(=CC(=S)S1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 209.96328
- Monoisotopic Mass: 209.96316371g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 82.7Ų
Experimental Properties
- Density: 1.3287 (rough estimate)
- Boiling Point: 309.88°C (rough estimate)
- Refractive Index: 1.6200 (estimate)
- PSA: 0
3H-1,2-Dithiole-3-thione,5-phenyl- Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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